Cas no 4238-71-5 (1-Benzylimidazole)

• Product Name: 1-Benzylimidazole
• CAS No: 4238-71-5
• MF: C₁₀H₁₀N₂
• MW: 158.199801921844
• MDL: MFCD00005296
• CID: 44863
• PubChem ID: 24847290
• Update Time: 2025-04-18

1-Benzylimidazole Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-1H-imidazole
• 1-BENZYLIMIDAZOLE
• 1-(PHENYLMETHYL)-1H-IMIDAZOLE
• BENZYLIMIDAZOLE
• RARECHEM AQ NN 0036
• TIMTEC-BB SBB003990
• Imidazole, 1-benzyl-
• N-Benzylimidazole
• 1-(Phenylmethyl)imidazole
• 1H-Imidazole, 1-(phenylmethyl)-
• 3-Benzylimidazole
• EINECS 224-200-4
• Imidazole,1-benzyl
• SMR000059044
• F1160-0001
• AI3-52572
• AC-8722
• 1-benzylimdazole
• DB04581
• NC00355
• EN300-43107
• W4C9Z5BCV7
• 1BN
• 2afx
• NSC-126828
• NSC126828
• Opera_ID_1637
• HMS3371B19
• NCGC00018145-03
• NCGC00018145-02
• IDI1_015267
• DTXSID60195183
• AE-848/31917030
• FT-0607409
• HMS1442A08
• FS-2656
• NSC217337
• BDBM7887
• InChI=1/C10H10N2/c1-2-4-10(5-3-1)8-12-7-6-11-9-12/h1-7,9H,8H
• CHEMBL14192
• 3pb9
• AM20040449
• Maybridge3_003880
• NCGC00018145-01
• SCHEMBL414
• 1-Benzylimidazole (BI)
• UNII-W4C9Z5BCV7
• NS00015507
• BENZYLIMIDAZOLE, 1-
• NSC-217337
• 1-PHENYLMETHYL-1H-IMIDAZOLE
• J-504251
• HMS2234L20
• CCG-101105
• CCRIS 5821
• 1-BENZYL IMIDAZOLE
• HMS3394E11
• B3387
• MLS000069473
• J-640100
• MFCD00005296
• SY013304
• HMS2052E11
• CDD 3500
• Q27095323
• AKOS000268328
• 1-Benzylimidazole, 99%
• Z57842700
• 4238-71-5
• CS-0035988
• 1-benzyl-imidazole
• MLS001424205
• STK092404
• DB-050905
• 1-Benzylimidazole

• MDL： MFCD00005296
• Inchi： 1S/C10H10N2/c1-2-4-10(5-3-1)8-12-7-6-11-9-12/h1-7,9H,8H2
• InChI Key： KKKDZZRICRFGSD-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1)CC1C=CC=CC=1
• BRN： 114571

Computed Properties

• Exact Mass: 158.08400
• Monoisotopic Mass: 158.084398
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 17.8

Experimental Properties

• Color/Form: Powder
• Density: 1.2419 (rough estimate)
• Melting Point: 68-70 °C (lit.)
• Boiling Point: 310 °C(lit.)
• Flash Point: 141.3℃
• Refractive Index: 1.6392 (estimate)
• Water Partition Coefficient: Insoluble
• PSA: 17.82000
• LogP: 1.93140
• λmax: 215(EtOH)(lit.)
• Solubility: Soluble in water

1-Benzylimidazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：10
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles